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Isotopically labeled compounds are indispensable tools in contemporary drug discovery and
development.[1][2] Stable isotope labeling, particularly with deuterium (2H), allows researchers
to trace the metabolic fate of molecules without the complexities of handling radioactive
materials.[1][3] Menthone-d6 and Menthone-d8 are deuterated isotopologues of menthone, a
naturally occurring monoterpene found in mint oils.[4][5] These labeled compounds are
primarily utilized as internal standards in mass spectrometry-based bioanalysis or to investigate
the kinetic isotope effect on drug metabolism, which can inform the design of safer and more
effective pharmaceuticals.[3]

This guide provides a comprehensive overview of the safety considerations for Menthone-d6
and Menthone-d8. It is critical to note that specific Safety Data Sheets (SDS) for these
deuterated variants are not commonly available due to their specialized research applications.
The established scientific and regulatory practice is to refer to the comprehensive safety data
of the parent, unlabeled compound. Therefore, this document synthesizes information from the
SDS and toxicological assessments of Menthone to provide a robust safety framework for
researchers, scientists, and drug development professionals.
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The Isotope Effect: Toxicological Considerations

A primary consideration for the audience of this guide is whether deuteration alters the
toxicological profile of the parent molecule. The substitution of hydrogen with deuterium creates
a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This
can slow down metabolic reactions where C-H bond cleavage is the rate-determining step, a
phenomenon known as the kinetic isotope effect. In drug development, this can sometimes
lead to an improved pharmacokinetic profile and potentially reduced toxicity.[3] However, for the
purposes of laboratory safety and hazard assessment, the toxicological properties of
Menthone-d6 and Menthone-d8 should be considered identical to those of unlabeled
Menthone. The fundamental chemical reactivity and biological interactions, apart from specific
metabolic pathways, remain unchanged.

Hazard Identification and Classification

Menthone is classified as a hazardous substance. The primary hazards are summarized below,
based on globally harmonized system (GHS) classifications found across multiple supplier
safety data sheets.

Flammability: Combustible liquid.[6][7] It should be kept away from heat, sparks, open
flames, and other ignition sources.[6][8]

o Acute Toxicity: Harmful if swallowed.[6][9][10] Some data also suggests it may be harmful if
inhaled.[9]

o Skin Irritation: Causes skin irritation.[6][9]
o Eye Irritation: Causes serious eye irritation.[6][8][9]

e Sensitization: May cause an allergic skin reaction.[6][9] Some sources also indicate a risk of
respiratory sensitization, meaning it may cause allergy or asthma symptoms if inhaled.[9][11]

e Environmental Hazards: Harmful to aquatic life, with some sources indicating long-lasting
effects.[6][9][12][13]

The signal word associated with Menthone is "Warning".[6]
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Physical and Chemical Properties

Understanding the physical properties of Menthone is crucial for safe handling and storage. As

the isotopic substitution with deuterium results in a negligible change in these bulk properties,

the following data for unlabeled Menthone is directly applicable.

Property Value Source(s)
Chemical Formula C10H180 [415]
Molar Mass 154.25 g/mol [5][14]
Appearance Colorless to pale yellow liquid [4][15]
Odor Mint-like, similar to peppermint  [15]
Melting Point -6 °C [5][15][16]
Boiling Point ~207-210 °C at 760 mmHg [51[15]
Density ~0.895 g/cm?3 at 20 °C [5][16]
Flash Point ~69 °C [16]

Very slightly soluble in water;
Solubility soluble in organic solvents like  [4][15][16]

alcohol, ether, and acetone.

Toxicological Data Summary

The toxicological profile provides quantitative data on the potential health effects of Menthone.

© 2026 BenchChem. All rights reserved. 3/13

Tech Support


https://cymitquimica.com/cas/3391-87-5/
https://en.wikipedia.org/wiki/Menthone
https://en.wikipedia.org/wiki/Menthone
https://pubchem.ncbi.nlm.nih.gov/compound/D-menthone
https://cymitquimica.com/cas/3391-87-5/
https://pubchem.ncbi.nlm.nih.gov/compound/Menthone
https://pubchem.ncbi.nlm.nih.gov/compound/Menthone
https://en.wikipedia.org/wiki/Menthone
https://pubchem.ncbi.nlm.nih.gov/compound/Menthone
https://m.chemicalbook.com/ProductChemicalPropertiesCB3453270_EN.htm
https://en.wikipedia.org/wiki/Menthone
https://pubchem.ncbi.nlm.nih.gov/compound/Menthone
https://en.wikipedia.org/wiki/Menthone
https://m.chemicalbook.com/ProductChemicalPropertiesCB3453270_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3453270_EN.htm
https://cymitquimica.com/cas/3391-87-5/
https://pubchem.ncbi.nlm.nih.gov/compound/Menthone
https://m.chemicalbook.com/ProductChemicalPropertiesCB3453270_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Endpoint Value Species Source(s)
2119 mg/kg
Oral LD50 (extrapolated for Rat [17]
females)
Dermal LD50 >5000 mg/kg Rabbit [17]
) o Not classified as a
Carcinogenicity ] N/A [11]
carcinogen
Germ Cell Not classified as a
o N/A [11]
Mutagenicity mutagen

] o Not classified as a
Reproductive Toxicity ) ) N/A [11]
reproductive toxicant

Sub-lethal effects observed in animal studies after oral dosing included lethargy, ataxia (loss of
coordination), and piloerection.[17] Despite the acute hazards, Menthone is generally regarded
as safe (GRAS) by the US FDA for use as a flavor ingredient, reflecting a low concern for long-
term toxicity at typical dietary intake levels.[17]

Experimental Protocols for Safe Handling and
Storage

A self-validating safety protocol relies on a clear understanding of the risks and the
implementation of appropriate controls. The following protocols are designed for handling
Menthone-d6/-d8 in a research laboratory setting.

Risk Assessment Workflow

Before any new experiment involving Menthone-d6/-d8, a formal risk assessment should be
conducted. This process ensures that all hazards are identified and controlled.
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Caption: Risk Assessment Workflow for Menthone-d6/-d8.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b591155/docs?utm_src=pdf-body-img#introduction-the-role-of-deuteration-in-modern-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hierarchy of Hazard Controls

The most effective way to manage laboratory risk is to follow the hierarchy of controls. This
framework prioritizes control measures from most to least effective.
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Caption: Hierarchy of Hazard Controls.
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Step-by-Step Handling Protocol

e Preparation:
o Work within a certified chemical fume hood to minimize inhalation exposure.[10]
o Ensure a safety shower and eyewash station are accessible and unobstructed.

o Assemble all necessary equipment and reagents before retrieving the Menthone-d6/-d8
vial.

o Personal Protective Equipment (PPE):

o Wear appropriate chemical-resistant gloves (e.g., nitrile). Check gloves for integrity before
use.[10]

o Wear ANSI-approved safety glasses or chemical splash goggles.[10]
o Wear a buttoned lab coat.
e Dispensing and Use:

o Allow the vial to equilibrate to room temperature before opening to prevent moisture
condensation.

o Use a properly calibrated pipette or syringe for liquid transfers. Avoid creating splashes or
aerosols.

o Keep the container tightly closed when not in use.[8]

e Storage:

[e]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

o

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[7](8]

o

Store away from heat and sources of ignition.[8][12]
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» Waste Disposal:

o Dispose of unused material and contaminated supplies (e.g., pipette tips, wipes) in a
designated hazardous chemical waste container.[6][12]

o Do not dispose of down the drain, as the material is harmful to aquatic life.[12][13]

Emergency Procedures
First-Aid Measures

« |If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth. Do not
induce vomiting.[6][7]

« If on Skin: Wash with plenty of water and soap. If skin irritation or a rash occurs, seek
medical advice. Remove and launder contaminated clothing before reuse.[6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]

[8]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Seek medical
attention if symptoms occur.[7]

Accidental Release Measures

e Immediate Actions:
o Evacuate non-essential personnel from the area.
o Ensure adequate ventilation.[18]
o Eliminate all ignition sources.[18]

e Containment and Cleanup:

o Wear appropriate PPE, including respiratory protection if ventilation is inadequate.
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o Absorb the spill with an inert, non-combustible material (e.g., sand, diatomaceous earth,
universal binding agent).[11]

o Collect the absorbed material into a suitable container for hazardous waste disposal.[11]
[18]

o Do not allow the substance to enter drains or waterways.[11][12]

Conclusion

While Menthone-d6 and Menthone-d8 are specialized reagents, their fundamental safety profile
is well-represented by the parent compound, Menthone. By understanding the hazards of
flammaubility, toxicity, and irritation, and by implementing robust safety protocols grounded in
risk assessment and the hierarchy of controls, researchers can handle these valuable
compounds with confidence and integrity. Adherence to the detailed handling, storage, and
emergency procedures outlined in this guide is paramount to ensuring a safe laboratory
environment for all personnel.

References
menthone safety data sheet - SDS US. (2018). [No Publisher].

» Menthone and isomenthone: Human health tier Il assessment. (2018). Australian
Government Department of Health. [Link]

o Safety Data Sheet: L-Menthone/D-Isomenthone - Chemos GmbH&Co.KG. (2023). Chemos
GmbH&Co.KG. [Link]

o Safety Data Sheet: Menthone - Carl ROTH. Carl ROTH. [Link]
» Safety Data Sheet - Axxence. Axxence. [Link]
o Safety Data Sheet - MENTHONE NATUREL - directpcw. (2023). directpcw. [Link]

o Toxicity of Essential Oil of Mentha piperita (Lamiaceae) and its Monoterpenoid Menthol
Against Tetranychus urticae Kogan 1836 (Acari: Tetranychidae). (2022). PubMed. [Link]

» Menthone - Wikipedia. Wikipedia. [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.carlroth.com/medias/SDB-4226-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTMzMzl8YXBwbGljYXRpb24vcGRmfGFERmxMMmc0TlM4NU1UZ3lNamczTXpNeE16VTRMMU5FUWw4ME1qSTJYMGRDWDBWT0xuQmtaZ3w0MWIyMWRmN2RkYzAwNTQ4MjRmYmFjYTNhYzk2YzM2MzM3NjU0YzAxMDI5YTEwNDVjMDVhZTM3MzAyMjE4Mzll
https://www.carlroth.com/medias/SDB-4226-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTMzMzl8YXBwbGljYXRpb24vcGRmfGFERmxMMmc0TlM4NU1UZ3lNamczTXpNeE16VTRMMU5FUWw4ME1qSTJYMGRDWDBWT0xuQmtaZ3w0MWIyMWRmN2RkYzAwNTQ4MjRmYmFjYTNhYzk2YzM2MzM3NjU0YzAxMDI5YTEwNDVjMDVhZTM3MzAyMjE4Mzll
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=15986
https://www.carlroth.com/medias/SDB-4226-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTMzMzl8YXBwbGljYXRpb24vcGRmfGFERmxMMmc0TlM4NU1UZ3lNamczTXpNeE16VTRMMU5FUWw4ME1qSTJYMGRDWDBWT0xuQmtaZ3w0MWIyMWRmN2RkYzAwNTQ4MjRmYmFjYTNhYzk2YzM2MzM3NjU0YzAxMDI5YTEwNDVjMDVhZTM3MzAyMjE4Mzll
https://www.chemicalbook.com/msds/menthone.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Human%20health%20tier%20II%20assessment%20for%20Menthone%20and%20isomenthone.pdf
https://www.chemos.de/import/sdb/A0038174_sdb_en.pdf
https://www.carlroth.com/medias/SDB-4226-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTg0OTB8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGEvaDViLzkwOTU4NTEzODYxNDIucGRmfGE3YjFlY2Y3ZDYxNzM3YjYxOWI3YjI3MDIyZWYzMjE4YjQ5ZTQyY2YyYjE1ZGYzMjE2YmY1ZTY4YjYyZTUyZmM
https://www.axxence.com/wp-content/uploads/2022/08/SDS_2111_Menthone-rac..pdf
https://directpcw.com/en/msds/9477-menthone-naturel.pdf
https://pubmed.ncbi.nlm.nih.gov/36484196/
https://en.wikipedia.org/wiki/Menthone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

How To Properly Store Your Radiolabeled Compounds. Moravek. [Link]
Menthone | C10H180 | CID 26447 - PubChem. NIH. [Link]

Topical Toxicity and Repellency Profiles of 17 Essential Oil Components against Insecticide-
Resistant and Susceptible Strains of Adult Musca domestica (Diptera: Muscidae). MDPI.
[Link]

The Use of Isotopically Labeled Compounds in Drug Discovery. (2025). ResearchGate. [Link]
Isotopic labeling - Wikipedia. Wikipedia. [Link]
(+)-Menthone | C10H180 | CID 443159 - PubChem. NIH. [Link]

Toxicity and repellent activity of essential oil from Mentha piperita Linn. leaves and its major
monoterpenoids against three stored product insects. (2019). PubMed. [Link]

Investigation of Storage Conditions and Quality Control Markers for Metabolites and Lipids in
Human Feces. MDPI. [Link]

Assessment of the Toxicity of Natural Oils from Mentha piperita, Pinus roxburghii, and Rosa
spp. Against Three Stored Product Insects. (2019). ResearchGate. [Link]

Menthone Synthetic - Material Safety Data Sheet (MSDS). [No Publisher]. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]
2. Isotopic labeling - Wikipedia [en.wikipedia.org]
3. file.medchemexpress.com [file.medchemexpress.com]

4. CAS 3391-87-5: D-Menthone | CymitQuimica [cymitquimica.com]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.moravek.com/how-to-properly-store-your-radiolabeled-compounds/
https://pubchem.ncbi.nlm.nih.gov/compound/Menthone
https://www.mdpi.com/2075-4450/12/11/1050
https://www.researchgate.net/publication/221915354_The_Use_of_Isotopically_Labeled_Compounds_in_Drug_Discovery
https://en.wikipedia.org/wiki/Isotopic_labeling
https://pubchem.ncbi.nlm.nih.gov/compound/443159
https://pubmed.ncbi.nlm.nih.gov/31885002/
https://www.mdpi.com/2218-1989/13/11/1568
https://www.researchgate.net/publication/337222513_Assessment_of_the_Toxicity_of_Natural_Oils_from_Mentha_piperita_Pinus_roxburghii_and_Rosa_spp_Against_Three_Stored_Product_Insects
https://www.usmsds.com/msds/Menthone-Synthetic-MSDS.pdf
https://www.benchchem.com/product/b591155?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/251450195_Chapter_25_The_Use_of_Isotopically_Labeled_Compounds_in_Drug_Discovery
https://en.wikipedia.org/wiki/Isotopic_labeling
https://file.medchemexpress.com/pdf/MCE-Isotope-Labeled-Compounds-Handbook.pdf
https://cymitquimica.com/cas/3391-87-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 5. Menthone - Wikipedia [en.wikipedia.org]

e 6. vigon.com [vigon.com]

e 7. chemicalbull.com [chemicalbull.com]

o 8. fishersci.com [fishersci.com]

e 9. cdn.caymanchem.com [cdn.caymanchem.com]

e 10.
e 11.
e 12.
e 13.
e 14.
e 15.
e 16.
e 17.
e 18.

chemos.de [chemos.de]

carlroth.com [carlroth.com]

chemicalbook.com [chemicalbook.com]

axxence.de [axxence.de]

(+)-Menthone | C10H180 | CID 443159 - PubChem [pubchem.ncbi.nim.nih.gov]
Menthone | C10H180 | CID 26447 - PubChem [pubchem.ncbi.nlm.nih.gov]
Menthone CAS#: 10458-14-7 [m.chemicalbook.com]

industrialchemicals.gov.au [industrialchemicals.gov.au]

directpcw.com [directpcw.com]

e To cite this document: BenchChem. [Introduction: The Role of Deuteration in Modern
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591155/docs#introduction-the-role-of-deuteration-in-
modern-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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